Cas no 585-76-2 (3-Bromobenzoic acid)

3-Bromobenzoic acid Properties

Names and Identifiers

• 3-bromobenzoic acid
• Brombenzoicacid
• 3-Brom-benzoic acid
• 2-chloro-5-fluorobenzoic acid
• M-BROMOBENZOIC ACID
• M-CARBOXYBENZYL BROMIDE
• 3-BROMBENZOIC ACID
• RARECHEM AL BO 0037
• 3-bromo-benzoicaci
• Benzoic acid, m-bromo-
• Benzoicacid,3-bromo-
• 3-BROMO BENZENE ACID
• 3-Bromo-benzoic acid
• 3-BroMobenzoic aicd
• 4-Fluorobenzoicacid
• Benzoic acid,3-bromo
• Benzoic acid,m-bromo
• m-bromo-benzoic acid
• meta-bromo benzoic acid
• Benzoic acid, 3-bromo-
• 7DCT3A73LX
• VOIZNVUXCQLQHS-UHFFFAOYSA-N
• 3-Bromobenzoicacid
• 5-bromobenzoic acid
• PubChem3740
• meta bromobenzoic acid
• NCIOpen2_009262
• M-CARBOXYBENZYLBROMIDE
• 3-bro
• 3-Bromobenzoic acid,99%
• +Expand

• MDL： MFCD00002487
• InChIKey： VOIZNVUXCQLQHS-UHFFFAOYSA-N
• Inchi： 1S/C7H5BrO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)
• SMILES： BrC1=C([H])C([H])=C([H])C(C(=O)O[H])=C1[H]
• BRN： 2041792

Computed Properties

• Exact Mass: 199.94700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 199.947292
• Heavy Atom Count: 10
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.14730
• PSA: 37.30000
• Refractive Index: 1.6080 (estimate)
• Water Partition Coefficient: 0.54 g/L (32 ºC)
• Boiling Point: 308.2℃ at 760 mmHg
• Melting Point: 155.0 to 159.0 deg-C
• Flash Point: 140.2℃
• Solubility: methanol: soluble50mg/mL, clear, colorless
• Color/Form: Colorless needle like crystals. When distilled above 280 ℃, it volatilizes with a small amount of water vapor.
• Solubility: Soluble in ethanol and ether, very slightly soluble in water.
• Sensitiveness: Sensitive to light
• pka: 3.86(at 25℃)
• Density: 1.948(lit.)

3-Bromobenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

3-Bromobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters